Cas no 157764-01-7 (2-(4-Methylbenzo[d]thiazol-2-yl)acetonitrile)

• Product Name: 2-(4-Methylbenzo[d]thiazol-2-yl)acetonitrile
• CAS No: 157764-01-7
• MF: C₁₀H₈N₂S
• MW: 188.248920440674
• MDL: MFCD17182146
• CID: 107888
• PubChem ID: 21327495
• Update Time: 2025-06-15

2-(4-Methylbenzo[d]thiazol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylbenzo[d]thiazol-2-yl)acetonitrile
• 2-(4-methyl-1,3-benzothiazol-2-yl)acetonitrile
• 2-Benzothiazoleacetonitrile,4-methyl-
• 4-methyl-2-Benzothiazoleacetonitrile
• (4-Methyl-benzothiazol-2-yl)-acetonitrile
• 2-Benzothiazoleacetonitrile,4-methyl-(9CI)
• DTXSID50612470
• FT-0744015
• AKOS016006700
• A846479
• (4-methyl-benzothiazol-2-yl)acetonitrile
• (4-Methyl-1,3-benzothiazol-2-yl)acetonitrile
• 2-Benzothiazoleacetonitrile, 4-methyl-
• SCHEMBL11516404
• 157764-01-7
• DA-39141

• MDL： MFCD17182146
• Inchi： 1S/C10H8N2S/c1-7-3-2-4-8-10(7)12-9(13-8)5-6-11/h2-4H,5H2,1H3
• InChI Key： ZBYWTRVSBVTCRP-UHFFFAOYSA-N
• SMILES： S1C(CC#N)=NC2C(C)=CC=CC1=2

Computed Properties

• Exact Mass: 188.04094
• Monoisotopic Mass: 188.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 36.68

Additional information on 2-(4-Methylbenzo[d]thiazol-2-yl)acetonitrile

Introduction to 2-(4-Methylbenzo[d]thiazol-2-yl)acetonitrile (CAS No. 157764-01-7)

2-(4-Methylbenzo[d]thiazol-2-yl)acetonitrile (CAS No. 157764-01-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(4-Methylbenzo[d]thiazol-2-yl)acetonitrile consists of a benzothiazole ring substituted with a methyl group and an acetonitrile moiety. The benzothiazole ring is a heterocyclic aromatic compound that is known for its biological activity, including antimicrobial, antifungal, and anticancer properties. The presence of the acetonitrile group adds further functional versatility, making this compound a valuable scaffold for drug discovery.

Recent studies have highlighted the potential of 2-(4-Methylbenzo[d]thiazol-2-yl)acetonitrile in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in cancer progression. The researchers found that these derivatives effectively inhibited the growth of cancer cells in vitro, suggesting their potential as lead compounds for anticancer drug development.

In addition to its anticancer properties, 2-(4-Methylbenzo[d]thiazol-2-yl)acetonitrile has also shown promise in the field of neurodegenerative diseases. A 2020 study published in the European Journal of Medicinal Chemistry demonstrated that this compound and its derivatives exhibited neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that 2-(4-Methylbenzo[d]thiazol-2-yl)acetonitrile could be a valuable candidate for the development of drugs targeting neurodegenerative disorders such as Alzheimer's and Parkinson's disease.

The synthesis of 2-(4-Methylbenzo[d]thiazol-2-yl)acetonitrile is well-documented in the literature, with several efficient routes available. One common method involves the reaction of 4-methylbenzothiazole with cyanoacetic acid or its derivatives under appropriate conditions. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize these parameters for large-scale production.

In terms of pharmacokinetics, 2-(4-Methylbenzo[d]thiazol-2-yl)acetonitrile has been found to exhibit favorable properties such as good solubility and stability. These characteristics are crucial for ensuring effective drug delivery and bioavailability. Preclinical studies have shown that this compound can be administered orally or intravenously, depending on the specific application and desired therapeutic effect.

The safety profile of 2-(4-Methylbenzo[d]thiazol-2-yl)acetonitrile has also been extensively evaluated. Toxicity studies conducted in animal models have demonstrated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(4-Methylbenzo[d]thiazol-2-yl)acetonitrile (CAS No. 157764-01-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, further solidifying its importance in the field.